Cas no 1016738-12-7 (2-propoxybenzene-1-carbothioamide)

• Product Name: 2-propoxybenzene-1-carbothioamide
• CAS No: 1016738-12-7
• MF: C₁₀H₁₃NOS
• MW: 195.281321287155
• CID: 4567012
• Update Time: 2023-04-06

2-propoxybenzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 2-Propoxybenzene-1-carbothioamide
• Benzenecarbothioamide, 2-propoxy-
• 2-propoxybenzene-1-carbothioamide

• Inchi： 1S/C10H13NOS/c1-2-7-12-9-6-4-3-5-8(9)10(11)13/h3-6H,2,7H2,1H3,(H2,11,13)
• InChI Key： DITYOJCXEQCHAF-UHFFFAOYSA-N
• SMILES： C1(C(N)=S)=CC=CC=C1OCCC

Computed Properties

• Exact Mass: 195.071785g/mol
• Monoisotopic Mass: 195.071785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 195.28g/mol
• XLogP3: 2.3
• Topological Polar Surface Area: 67.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 100-102 °C
• Boiling Point: 326.1±44.0 °C at 760 mmHg
• Flash Point: 151.0±28.4 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-propoxybenzene-1-carbothioamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers